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Compound of Interest

Compound Name: BAY-1816032

Cat. No.: B605927 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: BAY-1816032 is a highly potent and selective, orally bioavailable inhibitor of the

mitotic checkpoint serine/threonine-protein kinase BUB1.[1][2] With an IC₅₀ value as low as 0.7

nM for BUB1 kinase, it is a valuable tool for studying the cell cycle, spindle assembly

checkpoint, and for sensitizing tumor cells to other therapeutic agents like taxanes.[2][3][4]

Proper preparation and storage of a stock solution are critical for ensuring the compound's

stability and obtaining reproducible experimental results. This document provides a detailed

protocol for preparing a stock solution of BAY-1816032 for in vitro research applications.

Physicochemical Properties
A summary of the key properties of BAY-1816032 is essential for accurate stock solution

preparation.

Property Value Reference

Molecular Formula C₂₇H₂₄F₂N₆O₄ [1][3][5]

Molecular Weight 534.51 g/mol [1][3][6]

Appearance Solid powder [7][8]

Solubility Data
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BAY-1816032 exhibits poor solubility in aqueous solutions but is soluble in several organic

solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-

concentration stock solutions.[1] It is crucial to use fresh, anhydrous DMSO, as absorbed

moisture can reduce the compound's solubility.[6]

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Reference

DMSO 10 - 50 mg/mL ~18.7 - 93.5 mM

May require

warming or

sonication to

dissolve.

[5][6][7][9]

DMF 14 mg/mL ~26.2 mM - [9]

Ethanol Slightly Soluble -

Not

recommended

for high-

concentration

stock.

[9]

PBS (pH 7.2) 0.20 mg/mL ~0.37 mM

Essentially

insoluble for

stock

preparation.

[9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the most common method for preparing a high-concentration stock

solution for use in cell-based assays and other in vitro experiments.

Materials:

BAY-1816032 powder
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, conical-bottom microcentrifuge tubes or cryovials

Vortex mixer

Pipettors and sterile tips

(Optional) Sonicator water bath

Workflow for Stock Solution Preparation:
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Preparation

Storage

1. Weigh Powder

2. Add DMSO

Calculate Volume

3. Dissolve Completely

Vortex / Sonicate

4. Aliquot Solution

5. Store Frozen

-20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing BAY-1816032 stock solution.

Procedure:

Safety First: Perform all steps in a fume hood while wearing appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of BAY-
1816032 and volume of DMSO. The formula is: Mass (mg) = Desired Volume (mL) x 10 mM
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x 0.53451 (mg/µmol)

Example Calculations for a 10 mM Stock:

Desired Final Volume Mass of BAY-1816032 to Weigh

1 mL 5.35 mg

5 mL 26.73 mg

Weighing: Carefully weigh the calculated amount of BAY-1816032 powder and transfer it into

a sterile microcentrifuge tube.

Dissolution: Add the corresponding volume of anhydrous DMSO to the tube. Secure the cap

and vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.

[10] If necessary, briefly warm the tube to 37°C or place it in a sonicator bath to aid

dissolution.[7] Visually inspect the solution against a light source to ensure no particulates

remain.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile cryovials or

microcentrifuge tubes.[2][3]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration (10

mM), solvent (DMSO), and preparation date. Store the aliquots under the appropriate

conditions as outlined below.

Protocol 2: Storage and Handling
Proper storage is crucial for maintaining the stability and activity of the BAY-1816032 stock

solution.

Storage Conditions:
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Form Temperature
Recommended
Duration

Reference

Powder -20°C Up to 3 years [3][6]

Stock Solution in

DMSO
-20°C Up to 1 year [2][7]

Stock Solution in

DMSO
-80°C Up to 2 years [2][7]

Short-term storage: For use within a week, aliquots may be kept at 4°C.[3]

Freeze-Thaw Cycles: Minimize freeze-thaw cycles. It is recommended to discard any aliquot

that has been thawed more than twice.[8]

Handling for Experiments:

When ready to use, remove a single aliquot from the freezer and allow it to thaw completely

at room temperature.

Briefly vortex the thawed solution to ensure homogeneity before making further dilutions.

Dilute the stock solution into your aqueous culture medium or experimental buffer

immediately before use.

Important: The final concentration of DMSO in cell-based assays should typically not exceed

0.1% to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.[3]

Signaling Pathway Context
BAY-1816032 primarily targets BUB1 kinase, a key regulator of the Spindle Assembly

Checkpoint (SAC). Inhibition of BUB1 disrupts proper chromosome alignment and segregation

during mitosis.
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Caption: BAY-1816032 inhibits BUB1 kinase, disrupting a key step in the SAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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